Cas no 143468-11-5 ((6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone)

(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone is a heterocyclic compound featuring a chloro-substituted pyrrolopyridine core acylated with a benzoyl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the fused pyrrolopyridine system offers diverse functionalization sites. Its rigid aromatic framework contributes to stability, facilitating controlled modifications in medicinal chemistry applications. The compound is particularly useful in developing kinase inhibitors and other biologically active molecules due to its ability to mimic purine scaffolds. High purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Proper handling under inert conditions is recommended due to sensitivity to moisture and air.

(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone structure

143468-11-5 structure

Product Name:(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone

CAS No:143468-11-5

MF:C₁₄H₉ClN₂O

MW:256.68706202507

CID:1024617

PubChem ID:15013892

Update Time:2025-10-19

(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

- (6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone
- (6-chloropyrrolo[2,3-b]pyridin-1-yl)-phenylmethanone
- 6-chloro-pyrrolo[2,3-b]pyridin-1-yl-phenyl-methanone
- A884926
- DTXSID80566957
- UNOFAPHIMJQZQW-UHFFFAOYSA-N
- (6-Chloro-pyrrolo[2,3-b]pyridin-1-yl)-phenyl-methanone
- SCHEMBL4824176
- 143468-11-5
- DB-353499
- AKOS015999539
- MDL： MFCD22421615
- Inchi： 1S/C14H9ClN2O/c15-12-7-6-10-8-9-17(13(10)16-12)14(18)11-4-2-1-3-5-11/h1-9H
- InChI Key： UNOFAPHIMJQZQW-UHFFFAOYSA-N
- SMILES： ClC1=CC=C2C=CN(C(C3C=CC=CC=3)=O)C2=N1

Computed Properties

Exact Mass: 256.0403406g/mol
Monoisotopic Mass: 256.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 34.9Å²

(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029189925-5g	(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone	143468-11-5	95%	5g	578.12 USD	2021-06-01
Chemenu	CM149228-1g	(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone	143468-11-5	95%+	1g	$***	2023-03-31
Chemenu	CM149228-5g	(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone	143468-11-5	95%	5g	$569	2021-06-09
Ambeed	A631598-1g	(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone	143468-11-5	95+%	1g	$163.0	2024-04-23